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For Researchers, Scientists, and Drug Development Professionals
Abstract:

This technical guide provides a comprehensive overview of the molecular structure, properties,
and projected synthesis and characterization of N'-butanoyl-2-methylbenzohydrazide. While
specific experimental data for this compound is limited in publicly accessible literature, this
document compiles available physicochemical properties and presents detailed, generalized
experimental protocols for its synthesis and characterization based on established methods for
analogous benzohydrazide derivatives. Furthermore, this guide discusses the potential for
biological activity by examining the known properties of the broader class of benzohydrazide
compounds, offering a framework for future research and development.

Molecular Structure and Properties

N'-butanoyl-2-methylbenzohydrazide is a chemical compound with the molecular formula
C12H16N202. It belongs to the class of benzohydrazide derivatives, which are characterized
by a hydrazide moiety attached to a benzoyl group. The structure features a 2-methylbenzoyl
group and a butanoyl group attached to the two nitrogen atoms of the hydrazine linker.

Physicochemical Data
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The known physicochemical properties of N'-butanoyl-2-methylbenzohydrazide are

summarized in the table below. This data is essential for its handling, formulation, and analysis.

Property Value Reference(s)
IUPAC Name N*-butanoyl-2-
methylbenzohydrazide
N'-Butyryl-2-
Synonyms methy?;)()a/nzohydrazide s
CAS Number 5328-51-8 [1]
Molecular Formula C12H16N202 [1]
Molecular Weight 220.27 g/mol [1]
Density 1.093 g/cm3 [1]
Boiling Point 449.4 °C at 760 mmHg [1]
Flash Point 187 °C [1]
Refractive Index 1.529 [1]

Vapor Pressure

2.88E-08 mmHg at 25°C

[1]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of N'-butanoyl-2-

methylbenzohydrazide is not readily available in the reviewed literature, a plausible synthetic

route can be derived from general methods for the synthesis of N'-acyl-benzohydrazides.

Proposed Synthesis Protocol

The synthesis of N'-butanoyl-2-methylbenzohydrazide can be conceptually approached via a

two-step process starting from 2-methylbenzoic acid. The first step involves the formation of 2-

methylbenzohydrazide, which is then acylated with butanoyl chloride.

Step 1: Synthesis of 2-methylbenzohydrazide

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/product/b187683?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.mdpi.com/1420-3049/27/9/3035
https://www.benchchem.com/product/b187683?utm_src=pdf-body
https://www.benchchem.com/product/b187683?utm_src=pdf-body
https://www.benchchem.com/product/b187683?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A common method for synthesizing benzohydrazides is the reaction of the corresponding
methyl ester with hydrazine hydrate.

» Materials: Methyl 2-methylbenzoate, Hydrazine hydrate, Ethanol.
e Procedure:

o A mixture of methyl 2-methylbenzoate (1 equivalent) and hydrazine hydrate (1.2
equivalents) in ethanol is refluxed for 4-6 hours.

o The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

o After completion, the reaction mixture is cooled to room temperature, and the resulting
precipitate is filtered.

o The solid is washed with cold ethanol and dried under vacuum to yield 2-
methylbenzohydrazide.

Step 2: Synthesis of N'-butanoyl-2-methylbenzohydrazide

The final product is obtained by the acylation of 2-methylbenzohydrazide.

o Materials: 2-methylbenzohydrazide, Butanoyl chloride, Pyridine, Dichloromethane (DCM).
e Procedure:

o 2-methylbenzohydrazide (1 equivalent) is dissolved in anhydrous DCM, and pyridine (1.1
equivalents) is added as a base.

The mixture is cooled to 0 °C in an ice bath.

[¢]

[e]

Butanoyl chloride (1.05 equivalents) is added dropwise to the stirred solution.

o

The reaction is allowed to warm to room temperature and stirred for 12-16 hours.

[¢]

The reaction is monitored by TLC.
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o Upon completion, the reaction mixture is washed sequentially with dilute HCI, saturated
NaHCO3 solution, and brine.

o The organic layer is dried over anhydrous Na2SO4, filtered, and the solvent is removed
under reduced pressure.

o The crude product is purified by column chromatography on silica gel or by
recrystallization to afford N'-butanoyl-2-methylbenzohydrazide.

Methyl Esterification
(MeOH, H2504)

N-butanoyl-2-methylbenzohydrazide

= Hydrazinol lysis . Acylation
2-Methylbenzoic Acid ‘ ‘ Methyl 2-methylbenzoate ‘ ‘ ETEOID), B R 2-Methylbenzohydrazide g b o, Bl )

Click to download full resolution via product page

A generalized workflow for the synthesis of N'-butanoyl-2-methylbenzohydrazide.

Characterization

The synthesized N'-butanoyl-2-methylbenzohydrazide would be characterized using
standard spectroscopic techniques to confirm its structure.

Fourier-Transform Infrared (FTIR) Spectroscopy: Expected to show characteristic absorption
bands for N-H stretching (around 3200-3400 cm~1), C=0 stretching of the amide and
hydrazide groups (around 1640-1680 cm~1), and aromatic C-H stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would show distinct signals for the aromatic protons of the 2-methylphenyl
group, the methyl protons, the protons of the butanoyl group (triplet, sextet, triplet), and
the N-H protons (broad singlets).

o 13C NMR: Would display resonances for the carbonyl carbons, the aromatic carbons, and
the aliphatic carbons of the butanoyl and methyl groups.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (or a
protonated molecular ion peak in ESI-MS) corresponding to the molecular weight of the
compound (220.27 g/mol ).
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Biological Activity and Potential Applications

There is no specific information in the reviewed scientific literature regarding the biological
activity, mechanism of action, or signaling pathways associated with N'-butanoyl-2-
methylbenzohydrazide. However, the broader class of benzohydrazide and N'-acylhydrazone
derivatives has been reported to exhibit a wide range of biological activities, suggesting
potential avenues for investigation for the target compound.

Reported Activities of Benzohydrazide Derivatives

» Antimicrobial and Antifungal Activity: Many benzohydrazide derivatives have been
synthesized and evaluated for their activity against various bacterial and fungal strains.[2][3]
Some have shown promising results, comparable to standard antibiotics.[3]

« Insecticidal Activity: Certain diacylhydrazine derivatives, which share a similar structural
motif, are known to act as insect growth regulators.[4]

» Anticancer Activity: Some substituted benzohydrazides have been investigated for their
cytotoxic effects against various cancer cell lines.[2]

» Antioxidant and Anti-inflammatory Activity: The hydrazide-hydrazone scaffold has been
explored for its potential antioxidant and anti-inflammatory properties.[5]

Given these precedents, N'-butanoyl-2-methylbenzohydrazide could be a candidate for
screening in these and other biological assays.
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N'-butanoyl-2-methylbenzohydrazide

Biological Activity Screening
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A logical workflow for the initial biological screening of N'-butanoyl-2-methylbenzohydrazide.

Conclusion

N'-butanoyl-2-methylbenzohydrazide is a molecule with a well-defined structure and
predictable physicochemical properties. While specific experimental data on its synthesis and
biological activity are currently lacking in the scientific literature, this guide provides a robust
framework for its preparation and characterization based on established chemical principles.
The diverse biological activities reported for the broader class of benzohydrazide derivatives
suggest that N'-butanoyl-2-methylbenzohydrazide may hold potential as a lead compound in
drug discovery and development. Further experimental investigation is warranted to elucidate
its synthetic accessibility and to explore its potential therapeutic or agrochemical applications.
This technical guide serves as a foundational resource for researchers and scientists interested
in pursuing studies on this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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